Cas no 18085-02-4 (Diacetoxybutene)

• Product Name: Diacetoxybutene
• CAS No: 18085-02-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 179450
• Update Time: 2025-04-19

Diacetoxybutene Chemical and Physical Properties

Names and Identifiers

• But-3-ene-1,2-diyl diacetate
• 3,4-Diacetoxy-1-Butene
• 2-acetyloxybut-3-enyl acetate
• 3-Butene-1,2-diol,1,2-diacetate
• Diacetoxybutene
• 1,2-diacetoxy-3-butene
• 1-Butene-3,4-diol Diacetate
• 1-Butene-3,4-diyl Diacetate
• 3,4-Diacetoxy-but-1-en
• 3,4-diacetoxy-but-1-ene
• 3,4-diacetoxybutene
• 3-Butene-1,2-diol diacetate
• but-1-ene-3,4-diol diacetate
• DAcB

• Inchi： 1S/C8H12O4/c1-4-8(12-7(3)10)5-11-6(2)9/h4,8H,1,5H2,2-3H3
• InChI Key： MWWXARALRVYLAE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C=C)COC(C)=O

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: Not available
• Density: 1.059 g/mL at 25 °C(lit.)
• Boiling Point: 95-96 °C/10 mmHg(lit.)
• Flash Point: 196 °F
• Refractive Index: n20/D 1.43(lit.)
• PSA: 52.60000
• LogP: 0.66720
• Solubility: Not available

Diacetoxybutene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives